Cas no 313395-55-0 (N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide)

• Product Name: N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide
• CAS No: 313395-55-0
• MF: C₂₃H₁₈ClN₃O₃S₂
• MW: 483.9903216362
• CID: 6074539
• PubChem ID: 4343860
• Update Time: 2025-10-30

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-((4-methylphenyl)sulfonamido)benzamide
• Benzamide, N-[4-(4-chlorophenyl)-2-thiazolyl]-2-[[(4-methylphenyl)sulfonyl]amino]-
• CHEMBL3392868
• Oprea1_817404
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide
• N-[4-(4-CHLOROPHENYL)-1,3-THIAZOL-2-YL]-2-(4-METHYLBENZENESULFONAMIDO)BENZAMIDE
• AKOS024575364
• NCGC00247845-02
• EU-0070573
• NCGC00247845-03
• N-(4-(4-chlorophenyl)thiazol-2-yl)-2-(4-methylphenylsulfonamido)benzamide
• SR-01000424487-1
• F0325-0111
• SR-01000424487
• NCGC00247845-01
• 313395-55-0
• AB00667215-01

• Inchi： 1S/C23H18ClN3O3S2/c1-15-6-12-18(13-7-15)32(29,30)27-20-5-3-2-4-19(20)22(28)26-23-25-21(14-31-23)16-8-10-17(24)11-9-16/h2-14,27H,1H3,(H,25,26,28)
• InChI Key： TVVIHTZZZUMACI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2)=CS1)(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 483.0478115g/mol
• Monoisotopic Mass: 483.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 6.99±0.50(Predicted)

Additional information on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide

Introduction to N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide (CAS No. 313395-55-0)

N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 313395-55-0, belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry. The presence of multiple functional groups, including a thiazole ring and a sulfonamide moiety, makes this molecule a candidate for various pharmacological applications.

The molecular structure of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide is characterized by its intricate arrangement of atoms, which contributes to its potential biological efficacy. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, while the sulfonamide group is frequently employed in drug design due to its ability to interact with biological targets. The combination of these features suggests that this compound may possess desirable properties such as binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Thiazole derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including infections, inflammation, and cancer. The research on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide aligns with this trend, as it represents a structurally diverse molecule that could be optimized for therapeutic use.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The incorporation of the thiazole ring and the sulfonamide group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as multi-step organic reactions and purification techniques, are employed to achieve the desired molecular structure. These synthetic approaches are critical in ensuring that the final product meets the stringent requirements for further biological evaluation.

Beyond its structural complexity, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide has shown intriguing biological properties in preliminary studies. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that thiazole derivatives can interfere with microbial growth by targeting essential metabolic pathways. Similarly, sulfonamides are known for their antimicrobial properties and have been used in the treatment of bacterial infections.

The potential therapeutic applications of N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide are further supported by computational studies that predict its interaction with biological targets. Molecular docking simulations have been utilized to assess how this compound might bind to specific proteins or enzymes relevant to human health. These simulations provide valuable insights into the compound's binding affinity and selectivity, which are crucial factors in drug development.

In addition to its pharmacological potential, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide has also been explored for its chemical stability and solubility characteristics. These physicochemical properties are essential for determining its suitability for formulation into pharmaceutical products. Researchers have investigated various solvents and excipients to enhance the compound's solubility and bioavailability, which are critical for effective drug delivery.

The latest advancements in drug discovery technologies have enabled more efficient screening of compounds like N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide. High-throughput screening (HTS) platforms allow for rapid evaluation of thousands of compounds against multiple biological targets simultaneously. This approach has accelerated the identification of lead candidates for further development. Additionally, CRISPR-based technologies have been employed to generate cell lines that can be used to assess the compound's activity in complex biological systems.

The future directions of research on N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide include optimizing its chemical structure for improved efficacy and reduced toxicity. Structure-based drug design (SBDD) methodologies will be instrumental in guiding these modifications. By leveraging computational tools and experimental data, researchers aim to fine-tune the compound's properties to enhance its therapeutic potential.

In conclusion, N-4-(4-chlorophenyl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonamido)benzamide (CAS No. 313395-55-0) is a promising compound with a complex molecular structure that holds significant potential for pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activities make it an attractive candidate for further research and development. As advancements in synthetic chemistry and drug discovery technologies continue to evolve, this compound is poised to contribute valuable insights into the development of novel therapeutic agents.